molecular formula C17H15FN2O2 B8555955 Ethyl 5-fluoro-1-[(pyridin-3-yl)methyl]-1H-indole-2-carboxylate CAS No. 921039-97-6

Ethyl 5-fluoro-1-[(pyridin-3-yl)methyl]-1H-indole-2-carboxylate

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CAS No.: 921039-97-6
M. Wt: 298.31 g/mol
InChI Key: XKFSHNJJQSPVNS-UHFFFAOYSA-N
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Description

Ethyl 5-fluoro-1-[(pyridin-3-yl)methyl]-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C17H15FN2O2 and its molecular weight is 298.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

921039-97-6

Molecular Formula

C17H15FN2O2

Molecular Weight

298.31 g/mol

IUPAC Name

ethyl 5-fluoro-1-(pyridin-3-ylmethyl)indole-2-carboxylate

InChI

InChI=1S/C17H15FN2O2/c1-2-22-17(21)16-9-13-8-14(18)5-6-15(13)20(16)11-12-4-3-7-19-10-12/h3-10H,2,11H2,1H3

InChI Key

XKFSHNJJQSPVNS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC2=C(N1CC3=CN=CC=C3)C=CC(=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1 g (4.73 mmol) of ethyl 5-fluoro-1H-indole-2-carboxylate is added dropwise to a suspension of 0.38 g (9.45 mmol) of 60% sodium hydride in 10 ml of dimethylformamide, stirred at 0° C. under argon. The mixture is stirred for 30 minutes at 0° C. and then for 30 minutes at 20° C. The reaction mixture is cooled and 1.24 g (4.8 mmol) of 3-bromomethylpyridine hydrobromide are added portionwise. The mixture is stirred for 30 minutes at 0° C. and then for 30 minutes at 20° C. The reaction mixture is cooled again to 0° C. and a further 0.38 g (9.45 mmol) of 60% sodium hydride in 10 ml of dimethylformamide is added. After 30 minutes at 0° C., 1.24 g (4.8 mmol) of 3-bromomethylpyridine hydrobromide are added portionwise. The reaction mixture is stirred for 58 hours at 20° C. The mixture is then poured into a solution of 100 ml of ice-water and 100 ml of ethyl ether. The organic phase is separated out and the aqueous phase is re-extracted with 100 ml of ethyl ether. The organic phases are combined, washed with 50 ml of water and then dried over sodium sulfate, filtered and then concentrated under reduced pressure. The residue is purified by preparative chromatography (eluent: dichloromethane/acetone). 0.5 g of expected product is obtained in the form of a solid, which is used without further purification in the subsequent synthesis.
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